Cas no 1261939-78-9 (4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid)

• Product Name: 4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid
• CAS No: 1261939-78-9
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322624
• CID: 2764829
• PubChem ID: 53228443
• Update Time: 2025-11-02

4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID40691976
• 2'-Chloro-3-fluoro-5'-(methoxycarbonyl)[1,1'-biphenyl]-4-carboxylic acid
• 1261939-78-9
• MFCD18322624
• 4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid, 95%
• 4-(2-CHLORO-5-METHOXYCARBONYLPHENYL)-2-FLUOROBENZOIC ACID
• 4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid

• MDL： MFCD18322624
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)9-3-5-12(16)11(6-9)8-2-4-10(14(18)19)13(17)7-8/h2-7H,1H3,(H,18,19)
• InChI Key： HAZFNKZHNHTZLD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1C1C=CC(C(=O)O)=C(C=1)F

Computed Properties

• Exact Mass: 308.0251647Da
• Monoisotopic Mass: 308.0251647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų

Additional information on 4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid

Comprehensive Overview of 4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid (CAS No. 1261939-78-9)

4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid (CAS No. 1261939-78-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including a fluorobenzoic acid backbone and methoxycarbonyl substituent, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound's CAS number 1261939-78-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and safety documentation. With the growing demand for fluorinated aromatic compounds in medicinal chemistry, 4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid has gained attention for its role in optimizing drug solubility and metabolic stability. Recent studies highlight its relevance in developing next-generation therapeutics, aligning with trends in personalized medicine and sustainable chemistry.

From an industrial perspective, the synthesis of 4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling or carboxylation techniques. Its chloro and fluoro functional groups offer versatile sites for further derivatization, making it a cornerstone in high-value chemical manufacturing. Environmental considerations also drive innovation in its production, with green chemistry principles being applied to reduce waste and energy consumption.

In analytical applications, this compound is characterized by techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring purity and consistency for research use. The rise of AI-driven drug design has further amplified interest in CAS 1261939-78-9, as computational models predict its interactions with biological targets. This synergy between experimental and in silico methods underscores its importance in modern pharmaceutical R&D.

Market trends indicate a steady demand for fluorobenzoic acid derivatives, with 4-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid being a key player in niche segments. Its compatibility with bioconjugation strategies also opens doors for diagnostic and imaging applications. As regulatory frameworks evolve, compliance with REACH and GMP standards remains a priority for suppliers and end-users alike.

Future research directions may explore the compound's utility in catalysis or material science, leveraging its aromatic stability and functional diversity. Collaborative efforts between academia and industry continue to uncover novel applications, reinforcing the significance of CAS 1261939-78-9 in advancing chemical innovation. For researchers seeking reliable data, peer-reviewed journals and patent literature serve as authoritative sources on its properties and uses.